Cas no 1862832-18-5 (Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl-)

• Product Name: Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl-
• CAS No: 1862832-18-5
• MF: C₉H₁₉ClO₂
• MW: 194.698962450027
• CID: 5285466
• Update Time: 2025-10-29

Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl-

• Inchi： 1S/C9H19ClO2/c1-8(2)9(6-10)7-12-5-4-11-3/h8-9H,4-7H2,1-3H3
• InChI Key： GXQPSZVWJNXVHZ-UHFFFAOYSA-N
• SMILES： C(Cl)C(COCCOC)C(C)C

Additional information on Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl-

Compound Overview: Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl-

Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl- (CAS No.: 1862832-18-5) is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and material science. This compound is characterized by its chlorinated butane backbone, which serves as a platform for diverse functional groups, including the (2-methoxyethoxy)methyl substituent and a methyl group at the third carbon position.

Recent advancements in synthetic chemistry have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. The chlorine atom at the first carbon position makes it an excellent candidate for nucleophilic substitution reactions, enabling the creation of derivatives with tailored properties.

One of the most notable applications of Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl- is in the development of advanced polymers and materials with enhanced thermal stability and mechanical properties. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their resistance to environmental stressors, making them suitable for high-performance applications in aerospace and automotive industries.

The (2-methoxyethoxy)methyl group introduces a layer of complexity to the molecule by providing both hydrophilic and hydrophobic characteristics, which are essential for applications in drug delivery systems. This group facilitates the formation of micelles or nanoparticles, which can encapsulate hydrophobic drugs and enhance their bioavailability.

In terms of synthesis, modern methodologies have optimized the production of this compound through catalytic processes that minimize environmental impact. The use of transition metal catalysts has enabled efficient coupling reactions, ensuring high yields and purity levels required for industrial-scale production.

Moreover, computational chemistry studies have provided deeper insights into the electronic structure and reactivity of Butane, 1-chloro-2-[(2-methoxyethoxy)methyl]-3-methyl-, paving the way for predictive modeling in its application design. These studies have revealed that the molecule exhibits favorable solubility profiles across various solvents, further broadening its applicability.

As research continues to uncover new potentials for this compound, its role in cutting-edge technologies is expected to grow significantly. Its ability to serve as both a building block and a functional material positions it as a key player in advancing modern chemical innovations.